4-(4-Chlorobenzyl)pyridine
Overview
Description
“4-(4-Chlorobenzyl)pyridine” is a chemical compound with the molecular formula C12H10ClN . It has an average mass of 203.667 Da and a monoisotopic mass of 203.050171 Da .
Synthesis Analysis
The reaction of Co(NCS)2 with this compound (ClBP) leads to the formation of Co(NCS)2(this compound)4 (1) and [Co(NCS)2(this compound)2]n (2) .Molecular Structure Analysis
The Co(II) cations in the crystal structure of 1 are octahedrally coordinated by two terminal bonded thiocyanato anions and four ClBP ligands . In 2, the Co(II) cations are linked into chains by pairs of μ-1,3-bridging thiocyanato anions .Chemical Reactions Analysis
The reaction of Co(NCS)2 with this compound (ClBP) leads to the formation of Co(NCS)2(this compound)4 (1) and [Co(NCS)2(this compound)2]n (2) .Scientific Research Applications
Magnetic Properties and Phase Transitions
- The reaction of Co(NCS)2 with 4-(4-chlorobenzyl)pyridine leads to compounds exhibiting slow magnetic relaxations and a metamagnetic transition. Specifically, compound [Co(NCS)2(this compound)2]n demonstrates antiferromagnetic phase transition at 3.9 K and a critical magnetic field of 260 Oe, indicative of single-chain magnetic behavior (Werner et al., 2015).
Coordination Chemistry
- In coordination chemistry, this compound acts as a ligand forming various transition metal thiocyanato coordination compounds. These compounds show interesting properties, such as temperature-dependent structural changes and magnetic anomalies (Werner et al., 2014).
Catalysis
- This compound has been employed in catalytic applications. For example, a DMAP salt with 4-(N,N-Dimethylamino)pyridine hydrochloride was used as a recyclable catalyst for the acylation of inert alcohols under base-free conditions (Liu et al., 2014).
Organic Optical Materials
- It's involved in the synthesis of novel organic optical materials. These materials, due to their long D-π-A conjugated electron structure, exhibit good optical limiting and large nonlinear optical properties (Guang et al., 2007).
Photoinduced Functionalization
- Direct substitution of hydrogen in C(sp3)–H bonds by 4-pyridine, utilizing benzophenone and 4-cyanopyridine under photo-irradiation conditions, is a notable application in synthesizing biologically active and functional molecules (Hoshikawa & Inoue, 2013).
Chemical Reactions
- It plays a role in the chemical reactions of pyridine derivatives, especially under ambient conditions. This includes the formation of methylenebispyridinium dichloride compounds through a proposed mechanism involving two consecutive S(N)2 reactions (Rudine et al., 2010).
Mechanism of Action
Target of Action
The primary targets of 4-(4-Chlorobenzyl)pyridine are currently unknown. This compound is a chemical used for research purposes
Biochemical Pathways
The biochemical pathways affected by This compound Given the lack of specific target information, it’s challenging to predict the exact biochemical pathways this compound might influence .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of This compound Therefore, its impact on bioavailability is unclear .
Properties
IUPAC Name |
4-[(4-chlorophenyl)methyl]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClN/c13-12-3-1-10(2-4-12)9-11-5-7-14-8-6-11/h1-8H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHKBVLWPESSWKC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC2=CC=NC=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20196035 |
Source
|
| Record name | 4-(4'-Chlorobenzyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20196035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
4409-11-4 |
Source
|
| Record name | 4-[(4-Chlorophenyl)methyl]pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4409-11-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(4'-Chlorobenzyl)pyridine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004409114 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-(4'-Chlorobenzyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20196035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(4'-chlorobenzyl)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.329 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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